2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-(2-(p-tolyl)thiazol-4-yl)ethyl)acetamide

• IUPAC Name: 2-(4-acetylpiperazin-1-yl)-N-[2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl]-2-oxoacetamide
• InChI: InChI=1S/C20H24N4O3S/c1-14-3-5-16(6-4-14)19-22-17(13-28-19)7-8-21-18(26)20(27)24-11-9-23(10-12-24)15(2)25/h3-6,13H,7-12H2,1-2H3,(H,21,26)
• InChI Key: QVFGXENSNFCPTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CS2)CCNC(=O)C(=O)N3CCN(CC3)C(=O)C
• Molecular Formula: C20H24N4O3S
• Molecular Weight: 400.5 g/mol

Description

2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-(2-(p-tolyl)thiazol-4-yl)ethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as TAK-659 and belongs to the class of kinase inhibitors. It has been found to inhibit the activity of several kinases, including Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK).

Scientific Research Applications

Synthesis and Biological Activity:

• A study conducted in 2015 synthesized new derivatives of this compound and evaluated their antimicrobial and anticholinesterase activities. The compounds demonstrated significant antifungal activity, particularly against Candida parapsilosis, though their acetylcholinesterase inhibitory activities were found to be weak (Yurttaş et al., 2015).

Chemical Derivatives and Their Applications:

• Research in 2017 focused on synthesizing various heterocycles, such as pyrrole, pyridine, and coumarin derivatives, using a precursor similar to the chemical . The compounds were assessed for their insecticidal properties against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Antimicrobial Properties:

• Another study in 2007 explored the synthesis of pyridine derivatives using similar chemical structures and assessed their antibacterial and antifungal activities. This research contributes to understanding the antimicrobial potential of compounds related to 2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-(2-(p-tolyl)thiazol-4-yl)ethyl)acetamide (Patel & Agravat, 2007).

Inotropic Agents:

• A 2012 study synthesized and evaluated similar compounds for their positive inotropic effects, which are crucial for treating certain heart conditions. They compared these compounds to standard drugs like milrinone in isolated rabbit hearts (Zhang et al., 2012).

Glutaminase Inhibitors:

• Research conducted in 2012 synthesized and evaluated analogs of this compound as inhibitors of kidney-type glutaminase. This has implications in the therapeutic potential of GLS inhibition for treating diseases like cancer (Shukla et al., 2012).